2-(Pyridin-3-ylmethanesulfonyl)acetic acid hydrochloride
Overview
Description
2-(Pyridin-3-ylmethanesulfonyl)acetic acid hydrochloride, also known as PMSAA.HCl or Pyridine Methanesulfonate, is an organic compound belonging to the sulfonyl class of chemicals. It has a CAS Number of 1170033-71-2 and a molecular weight of 251.69 .
Molecular Structure Analysis
The molecular structure of 2-(Pyridin-3-ylmethanesulfonyl)acetic acid hydrochloride consists of a pyridine ring attached to a methanesulfonyl group and an acetic acid group . The InChI code is 1S/C8H9NO4S.ClH/c10-8(11)6-14(12,13)5-7-3-1-2-4-9-7;/h1-4H,5-6H2,(H,10,11);1H .Physical And Chemical Properties Analysis
2-(Pyridin-3-ylmethanesulfonyl)acetic acid hydrochloride is a powder at room temperature . It has a molecular weight of 251.69 and a molecular formula of C8H10ClNO4S .Scientific Research Applications
2-(Pyridin-3-ylmethanesulfonyl)acetic acid hydrochloride: A Comprehensive Analysis:
Anti-inflammatory Research
This compound has been identified as a potential inhibitor of 5-lipoxygenase (5-LOX), an enzyme involved in the inflammatory process. Research suggests that derivatives of this compound could be strong 5-LOX inhibitors, which may lead to new anti-inflammatory drugs .
Hepatic Fibrosis Treatment
Novel 2-(pyridin-2-yl) pyrimidine derivatives, which are related to the compound , have been synthesized and evaluated for their biological activities against immortalized rat hepatic stellate cells (HSC-T6), indicating potential applications in treating hepatic fibrosis .
Analytical Chemistry
The compound’s physical and chemical properties, such as NMR spectroscopy and HPLC data, suggest its use in analytical chemistry for identifying and quantifying substances within a mixture .
Chemical Synthesis
It serves as a building block in chemical synthesis, particularly in the preparation of libraries of novel heterocyclic compounds with potential biological activities .
Pharmacological Studies
Its detailed documentation, including MSDS and LC-MS data, supports its use in pharmacological studies and drug development processes .
Computational Chemistry
Computational chemical data provided for this compound indicate its application in computational chemistry for modeling and predicting the properties of new compounds .
properties
IUPAC Name |
2-(pyridin-3-ylmethylsulfonyl)acetic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO4S.ClH/c10-8(11)6-14(12,13)5-7-2-1-3-9-4-7;/h1-4H,5-6H2,(H,10,11);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZPMQTCSVSOWJT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CS(=O)(=O)CC(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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